Cas no 1296225-25-6 (3-methyl-1-[2-(4-nitrophenoxy)ethyl]-1H-pyrazole)

• Product Name: 3-methyl-1-[2-(4-nitrophenoxy)ethyl]-1H-pyrazole
• CAS No: 1296225-25-6
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 5158697
• Update Time: 2023-08-24

3-methyl-1-[2-(4-nitrophenoxy)ethyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-[2-(4-nitrophenoxy)ethyl]-1H-pyrazole
• STL415080
• 3-methyl-1-[2-(4-nitrophenoxy)ethyl]pyrazole
• Z1642867978
• 1H-Pyrazole, 3-methyl-1-[2-(4-nitrophenoxy)ethyl]-

• Inchi： 1S/C12H13N3O3/c1-10-6-7-14(13-10)8-9-18-12-4-2-11(3-5-12)15(16)17/h2-7H,8-9H2,1H3
• InChI Key： SUTMITQIBFMDDE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CCN1C=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• XLogP3: 2.1
• Topological Polar Surface Area: 72.9